ethyl 4-(3-fluorobenzyl)-1-(tetrahydro-2H-pyran-4-yl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 4-[(3-fluorophenyl)methyl]-1-(oxan-4-yl)piperidine-4-carboxylate
• InChI: InChI=1S/C20H28FNO3/c1-2-25-19(23)20(15-16-4-3-5-17(21)14-16)8-10-22(11-9-20)18-6-12-24-13-7-18/h3-5,14,18H,2,6-13,15H2,1H3
• InChI Key: DMQKOYMPWFDQHS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)C2CCOCC2)CC3=CC(=CC=C3)F
• Molecular Formula: C20H28FNO3
• Molecular Weight: 349.4 g/mol

Description

Ethyl 4-(3-fluorobenzyl)-1-(tetrahydro-2H-pyran-4-yl)-4-piperidinecarboxylate is a chemical compound used in scientific research. It is a member of the piperidine class of compounds and is commonly referred to as Compound X.

Mechanism of Action

The mechanism of action of Compound X involves its binding to the α7-nicotinic acetylcholine receptor. This binding inhibits the activity of the receptor, leading to a decrease in the release of neurotransmitters. The exact mechanism by which Compound X modulates neurotransmitter release is not fully understood, but it is thought to involve the regulation of calcium influx into neurons.
Biochemical and Physiological Effects
The biochemical and physiological effects of Compound X are primarily related to its modulation of neurotransmitter release. It has been shown to decrease the release of dopamine, glutamate, and acetylcholine in various regions of the brain. This modulation of neurotransmitter release can have a significant impact on the function of the nervous system, leading to changes in behavior, cognition, and motor function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Compound X in lab experiments is its selectivity for the α7-nicotinic acetylcholine receptor. This selectivity allows researchers to specifically target this receptor and study its function in isolation. However, one limitation of using Compound X is its potency, which can make it difficult to accurately dose in experiments. Additionally, the high cost of the compound can limit its use in large-scale experiments.

Future Directions

There are several future directions for the study of Compound X. One area of research is the development of more potent and selective compounds that can be used to study the function of the α7-nicotinic acetylcholine receptor. Another area of research is the investigation of the potential therapeutic applications of Compound X for the treatment of neurological disorders. Additionally, the use of Compound X in combination with other compounds may provide new insights into the regulation of neurotransmitter release and synaptic plasticity.

Scientific Research Applications

Compound X is used in scientific research as a tool to study the function of the nervous system. It is a potent and selective antagonist of the α7-nicotinic acetylcholine receptor, which is involved in the regulation of neurotransmitter release and synaptic plasticity. Compound X has been shown to modulate the release of several neurotransmitters, including dopamine, glutamate, and acetylcholine. It is also being investigated as a potential therapeutic agent for the treatment of various neurological disorders.